Cas no 1366330-04-2 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dichlorophenyl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dichlorophenyl)propanoic acid
• CAS No: 1366330-04-2
• MF: C₁₄H₁₇Cl₂NO₄
• MW: 334.195082426071
• CID: 6003136
• PubChem ID: 29947731
• Update Time: 2025-06-15

(3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dichlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dichlorophenyl)propanoic acid
• AKOS017405498
• 1366330-04-2
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(3,5-dichlorophenyl)propanoic acid
• EN300-1163488

• Inchi： 1S/C14H17Cl2NO4/c1-14(2,3)21-13(20)17-11(7-12(18)19)8-4-9(15)6-10(16)5-8/h4-6,11H,7H2,1-3H3,(H,17,20)(H,18,19)/t11-/m1/s1
• InChI Key： NMXNAYGOUOQUPC-LLVKDONJSA-N
• SMILES： ClC1C=C(C=C(C=1)[C@@H](CC(=O)O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 333.0534634g/mol
• Monoisotopic Mass: 333.0534634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dichlorophenyl)propanoic acid

Introduction to (3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dichlorophenyl)propanoic Acid (CAS No. 1366330-04-2)

(3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dichlorophenyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1366330-04-2, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a chiral center and protective groups, make it particularly valuable for constructing complex drug candidates.

The molecular structure of (3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dichlorophenyl)propanoic acid consists of a propanoic acid backbone substituted with a tert-butoxycarbonyl (Boc) protected amino group and a 3,5-dichlorophenyl moiety. This arrangement not only provides stability during synthetic processes but also offers flexibility for further functionalization. The chiral center at the third carbon position ensures enantioselective synthesis, which is crucial for developing enantiomerically pure pharmaceuticals that exhibit optimal biological activity and minimal side effects.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting various diseases. The compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dichlorophenyl)propanoic acid has been explored in several research studies due to its potential applications in drug discovery. Its structural motif is reminiscent of molecules that interact with biological targets such as enzymes and receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The Boc-protected amino group in (3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dichlorophenyl)propanoic acid allows for selective deprotection under mild acidic conditions, facilitating the construction of peptide-like scaffolds with tailored properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of molecules like (3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dichlorophenyl)propanoic acid before they are synthesized in the lab. These predictions are based on detailed molecular dynamics simulations and quantum mechanical calculations, which help in optimizing the structure for better biological activity. Such computational tools have significantly accelerated the drug discovery process by identifying promising candidates early in the development pipeline.

The 3,5-dichlorophenyl group in the compound's structure contributes to its binding interactions by forming hydrophobic interactions and π-stacking with biological targets. This feature has been exploited in designing molecules that exhibit high selectivity for specific enzymes or receptors. For instance, studies have shown that derivatives of this compound can interact with serine proteases, which are involved in various physiological processes and are often targeted by antiviral and anticancer drugs.

In addition to its role in peptidomimetic synthesis, (3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dichlorophenyl)propanoic acid has been investigated as a precursor for more complex molecules with potential therapeutic applications. Researchers have explored its use in constructing inhibitors of kinases and other enzymes implicated in signal transduction pathways. These pathways are dysregulated in many diseases, including cancer and inflammatory disorders, making them attractive targets for drug intervention.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include chiral resolution techniques to obtain the (R)-enantiomer and protecting group chemistry to safeguard reactive sites during subsequent modifications. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, which is essential for both research and industrial applications.

The growing body of literature on (3R)-3-{(tert-butoxy)carbonylamino}-3-(3,5-dichlorophenyl)propanoic acid underscores its importance as a versatile intermediate in pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for developing novel therapeutics across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of drug discovery efforts in the coming years.